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Compound of Interest

Compound Name: GDC-0623

Cat. No.: B612207

Application Note

GDC-0623 is a potent and selective, ATP-uncompetitive inhibitor of MEK1 (mitogen-activated
protein kinase kinase 1) with a Ki (inhibitor constant) of 0.13 nM.[1][2][3][4][5] It is a crucial tool
for researchers studying the RAS/RAF/MEK/ERK signaling pathway, which is frequently
dysregulated in various cancers.[1][4] Proper preparation and storage of GDC-0623 stock
solutions are critical for ensuring its stability and the reproducibility of experimental results. This
document provides detailed protocols for the preparation and storage of GDC-0623 stock
solutions for in vitro research applications.

Data Presentation

A summary of the key quantitative data for GDC-0623 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Weight 456.21 g/mol [21[31[41[5]
CAS Number 1168091-68-6 [1][2][5][6]
Appearance Light yellow to gray solid [2]

Solubility in DMSO

>16.85 mg/mL (=36.9 mM) to
91 mg/mL (199.46 mM). Use of
fresh, moisture-free DMSO is
recommended for optimal
solubility.[3][5]

[LIE2]E3105]06]T7]

Solubility in Ethanol

>2.69 mg/mL (=5.89 mM) to
6.0 mg/mL (13.15 mM).
Sonication may be required to
aid dissolution.[1][3]

[LIE3]E5106]07]

Solubility in Water

Insoluble or very slightly

soluble.

[31051[7]

Signaling Pathway

GDC-0623 is a highly specific inhibitor of MEK1, a key kinase in the MAPK/ERK signaling
cascade. The diagram below illustrates the canonical RAS/RAF/MEK/ERK pathway and the
point of inhibition by GDC-0623.
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Cell Proliferation,
Survival, Differentiation

Growth Factor Receptor Tyrosine Kinase ERK1/2 Transcription Factors

Preparation

Equilibrate GDC-0623
to Room Temperature

Weigh GDC-0623 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612207#gdc-0623-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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